Cas no 199461-14-8 (3-(4-fluorophenyl)carbamoylpropanoic Acid)

• Product Name: 3-(4-fluorophenyl)carbamoylpropanoic Acid
• CAS No: 199461-14-8
• MF: C₁₀H₁₀FNO₃
• MW: 211.189706325531
• MDL: MFCD00029842
• CID: 1079465
• PubChem ID: 306911
• Update Time: 2025-06-29

3-(4-fluorophenyl)carbamoylpropanoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-((4-Fluorophenyl)amino)-4-oxobutanoic acid
• 4-(4-Fluoroanilino)-4-oxobutanoic acid
• 3-[(4-fluorophenyl)carbamoyl]propanoic acid
• 3-[N-(4-fluorophenyl)carbamoyl]propanoic acid
• 4-[(4-fluorophenyl)amino]-4-oxobutanoic acid
• AG-664
• CBKinase1_000217
• CBKinase1_012617
• CBMicro_016372
• N-(4-Fluoro-phenyl)-succinamic acid
• NSC204605
• AKOS BBB/320
• AKOS BBS-00008637
• OTAVA-BB 0115030465
• 199461-14-8
• BRD-K63343356-001-01-1
• SCHEMBL7095470
• CS-0313654
• 4-(4-fluoroanilino)-4-oxo-butanoic acid
• VS-07336
• CHEMBL1409659
• 4-((4-Fluorophenyl)amino)-4-oxobutanoicacid
• AG-664/13101006
• G70467
• BIM-0016405.P001
• BBL023140
• DTXSID70308505
• CCG-5388
• Cambridge id 5278225
• AKOS000272717
• NSC-204605
• Oprea1_106356
• STK024237
• MLS000530278
• HMS2365I24
• SMR000135255
• 4'-fluorosuccinanilic acid
• MFCD00029842
• Oprea1_487108
• AB00078820-01
• 3-(4-fluorophenyl)carbamoylpropanoic Acid

• MDL： MFCD00029842
• Inchi： 1S/C10H10FNO3/c11-7-1-3-8(4-2-7)12-9(13)5-6-10(14)15/h1-4H,5-6H2,(H,12,13)(H,14,15)
• InChI Key： NAPJELQHRKGMDD-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)NC(CCC(=O)O)=O

Computed Properties

• Exact Mass: 211.0645
• Monoisotopic Mass: 211.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.4

Additional information on 3-(4-fluorophenyl)carbamoylpropanoic Acid

3-(4-Fluorophenyl)Carbamoylpropanoic Acid: A Comprehensive Overview

The compound 3-(4-fluorophenyl)carbamoylpropanoic acid, identified by the CAS No. 199461-14-8, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. Recent studies have highlighted its role in various biological systems, making it a subject of interest for researchers worldwide.

The molecular structure of 3-(4-fluorophenyl)carbamoylpropanoic acid consists of a propanoic acid backbone with a fluorophenyl group attached via a carbamoyl linkage. This arrangement imparts the molecule with both hydrophilic and hydrophobic characteristics, which are crucial for its interactions within biological environments. The presence of the fluorine atom in the aromatic ring introduces additional electronic effects, further enhancing its chemical reactivity and bioavailability.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-(4-fluorophenyl)carbamoylpropanoic acid. Researchers have developed novel methodologies that not only improve the yield but also ensure the purity of the compound. These methods often involve multi-step reactions, including nucleophilic substitutions and condensation reactions, which are carefully optimized to achieve the desired product. The synthesis process is meticulously documented in leading chemical journals, reflecting the compound's importance in both academic and industrial settings.

The physical and chemical properties of 3-(4-fluorophenyl)carbamoylpropanoic acid have been extensively studied. Its melting point, solubility, and stability under various conditions are critical parameters that influence its application in pharmaceutical formulations. For instance, its high solubility in polar solvents makes it suitable for formulations requiring rapid drug release mechanisms. Additionally, its stability under physiological conditions ensures that it retains its bioactive form within the human body.

In terms of biological activity, 3-(4-fluorophenyl)carbamoylpropanoic acid has demonstrated promising results in preclinical studies. It has been shown to exhibit selective binding to certain receptors, suggesting its potential as a lead compound in drug discovery programs targeting specific diseases. Recent research has focused on its role as an inhibitor of key enzymes involved in metabolic disorders, highlighting its therapeutic potential.

The pharmacokinetic profile of 3-(4-fluorophenyl)carbamoylpropanoic acid is another area of active investigation. Studies have revealed that it exhibits favorable absorption and distribution properties, which are essential for effective drug delivery. Furthermore, its metabolism and excretion pathways have been characterized, providing valuable insights into its pharmacological behavior within the body.

The application of 3-(4-fluorophenyl)carbamoylpropanoic acid extends beyond pharmacology into materials science. Its unique structural features make it a candidate for use in polymer synthesis and as a building block for advanced materials. Researchers are exploring its potential as a monomer in polymeric systems, where its functional groups can contribute to enhanced mechanical and thermal properties.

In conclusion, 3-(4-fluorophenyl)carbamoylpropanoic acid, with CAS No. 199461-14-8, is a versatile compound with diverse applications across multiple scientific disciplines. Its structural uniqueness, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable asset in both academic research and industrial development. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to the fields of medicine and materials science.